Cas no 128087-96-7 (Methyl dihydrojasmonate)
Methyl dihydrojasmonate structure
Product Name:Methyl dihydrojasmonate
CAS No:128087-96-7
MF:C13H22O3
MW:226.311984539032
CID:2354998
Update Time:2023-08-06
Methyl dihydrojasmonate Chemical and Physical Properties
Names and Identifiers
-
- Methyl dihydrojasmonate
- methyl 2-(3-oxo-2-pentylcyclopentyl)acetate
- Hedione
- Kharismal
- Cyclopentaneacetic acid, 3-oxo-2-pentyl-, methyl ester
- Methyl (3-oxo-2-pentylcyclopentyl)acetate
- FEMA No. 3408
- Methyl 3-oxo-2-pentylcyclopentaneacetate
- DIHYDROJASMONIC ACID, METHYL ESTER
- Methyl (2-pentyl-3-oxocyclopentyl)acetate
- Methyl 3-oxo-2-pentyl-cyclopentaneacetate
- KVWWIYGFBYDJQC-UHFFFAOYSA-N
- AK114175
- DSSTox_CID_9325
- DSSTox_RID_78763
- DSSTox_GSID_29325
- 2-Amylcyclopentan-
-
- Inchi: 1S/C13H22O3/c1-3-4-5-6-11-10(7-8-12(11)14)9-13(15)16-2/h10-11H,3-9H2,1-2H3
- InChI Key: KVWWIYGFBYDJQC-UHFFFAOYSA-N
- SMILES: O=C1CCC(CC(=O)OC)C1CCCCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 248
- XLogP3: 2.7
- Topological Polar Surface Area: 43.4
Methyl dihydrojasmonate Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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